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Prepared by: Gemini, Senior Application Scientist

Introduction: A Key Building Block in Modern
Chemistry
Methyl 3,5-difluoropyridine-2-carboxylate is a fluorinated heterocyclic compound of

significant interest to researchers in medicinal chemistry and materials science. Its structure,

which combines a pyridine core, two fluorine atoms, and a methyl ester functional group, offers

a unique combination of reactivity and physicochemical properties. The strategic placement of

fluorine atoms is a cornerstone of modern drug design, often used to enhance metabolic

stability, modulate basicity (pKa), and improve target binding affinity.[1][2] This guide provides a

comprehensive overview of the properties, synthesis, reactivity, and applications of this

versatile chemical intermediate.

Chemical Identity

IUPAC Name: Methyl 3,5-difluoropyridine-2-carboxylate

Synonyms: Methyl 3,5-difluoropicolinate, 3,5-Difluoropyridine-2-carboxylic acid methyl

ester[3]
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CAS Number: 955885-64-0[4]

Molecular Formula: C₇H₅F₂NO₂[5]

Molecular Weight: 173.12 g/mol [5]

Part 1: Physicochemical Properties
Precise experimental data for Methyl 3,5-difluoropyridine-2-carboxylate is not widely

published. The following table summarizes available predicted data and key properties of the

closely related parent acid, which provide valuable context for handling and reaction planning.

Property Value Source / Comment

Molecular Weight 173.12 g/mol [5]

Appearance Not available

Typically an off-white solid or

oil, based on similar

compounds.

Boiling Point 211.4 ± 40.0 °C (Predicted)[6]

Density 1.342 ± 0.06 g/cm³ (Predicted)[6]

Melting Point Not available

The parent acid melts at 203-

208 °C, suggesting the ester is

likely a lower-melting solid.

pKa (of conjugate acid) -3.20 ± 0.10

(Predicted)[6] The fluorine

atoms significantly reduce the

basicity of the pyridine

nitrogen.

Solubility Not available

Expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and methanol.

Storage Conditions
Store at room temperature,

sealed in a dry place.
[6]
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Part 2: Synthesis and Purification
The most direct and industrially relevant synthesis of Methyl 3,5-difluoropyridine-2-
carboxylate is the esterification of its parent carboxylic acid. 3,5-Difluoropyridine-2-carboxylic

acid (CAS 745784-04-7) serves as the readily available starting material.[7]

Workflow for Synthesis via Fischer Esterification
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Reaction Setup

Reaction

Work-up & Isolation

Purification

3,5-Difluoropyridine-
2-carboxylic Acid

Heat to Reflux
(e.g., 65°C for 4-16h)

Methanol (Solvent/Reagent) H₂SO₄ (Catalyst)

Cool & Quench
(e.g., with NaHCO₃ soln)

1. Monitor by TLC/LCMS

Extract with Organic Solvent
(e.g., Ethyl Acetate)

Dry Organic Layer
(e.g., over Na₂SO₄)

Concentrate in vacuo

Silica Gel Chromatography

Crude Product

Methyl 3,5-Difluoropyridine-
2-carboxylate

Pure Product
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Ester Transformations Ring Transformations

Methyl
3,5-difluoropyridine-2-carboxylate

3,5-Difluoropyridine-
2-carboxylic Acid

Hydrolysis
(H⁺ or OH⁻)

3,5-Difluoropyridine-
2-carboxamide

Amidation
(R₂NH)

(3,5-Difluoropyridin-
2-yl)methanol

Reduction
(e.g., LiAlH₄)

SNAr Product
(e.g., Alkoxy/Amino substitution)

Nucleophilic Aromatic
Substitution (Nu⁻)

Pyridine N-Oxide

Oxidation
(e.g., m-CPBA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1391495#physicochemical-properties-of-methyl-3-5-
difluoropyridine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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